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Compound of Interest

Compound Name:
3-Methoxy-5-(prop-2-yn-1-

yloxy)benzaldehyde

CAS No.: 681443-62-9

Cat. No.: B12537471

Get Quote

Document Type: Predictive Safety Data Sheet (SAR-Based) & Technical Handling Guide Date

of Issue: February 16, 2026 Version: 1.0 (Research Grade) Audience: Medicinal Chemists,

Chemical Biology Researchers, Process Safety Engineers

Part 1: Executive Summary & Chemical Identity
Contextual Overview
3-Methoxy-5-(prop-2-yn-1-yloxy)benzaldehyde is a bifunctional aromatic building block

featuring an aldehyde moiety and a terminal alkyne.[1] It is frequently employed in fragment-

based drug discovery (FBDD) and bioconjugation workflows.

Aldehyde Function: Serves as a "warhead" for reversible covalent binding (Schiff base

formation) or as a precursor for reductive amination.

Alkyne Function: Acts as a bio-orthogonal handle for Copper-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC) or "Click Chemistry."
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Note on Availability: This specific isomer (1,3,5-substitution pattern) is less common than its

3,4-analog (Vanillin propargyl ether). Consequently, this guide utilizes Structure-Activity

Relationship (SAR) data from close structural analogs (e.g., 3-Methoxy-4-(prop-2-yn-1-

yloxy)benzaldehyde, CAS: 5651-83-2) to derive its safety profile.

Chemical Identification
Parameter Detail

Chemical Name 3-Methoxy-5-(prop-2-yn-1-yloxy)benzaldehyde

Synonyms
5-(Propargyloxy)-m-anisaldehyde; 3-Formyl-5-

methoxyphenyl propargyl ether

Molecular Formula

Molecular Weight 190.20 g/mol

CAS Number Not widely indexed (Analog: 5651-83-2)

SMILES COc1cc(C=O)cc(OCC#C)c1

Physical State
Solid (Crystalline powder, typically off-white to

pale yellow)

Melting Point (Predicted) 65–85 °C (Based on 3,4-isomer MP range)

Part 2: Hazard Identification (GHS Classification)
Signal Word:WARNING

Classification (29 CFR 1910.1200 / CLP)
Based on the functional groups (benzaldehyde, aryl ether, terminal alkyne), the compound is

classified as follows:

Skin Corrosion/Irritation: Category 2 (H315)[2]

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)
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Skin Sensitization: Category 1 (H317) — Aldehydes are known sensitizers.

Label Elements & Precautionary Statements
Hazard Statement

Precautionary Statement
(Prevention/Response)

H315: Causes skin irritation.[3]
P280: Wear protective gloves/eye

protection/face protection.[2][3][4][5]

H319: Causes serious eye irritation.[2][4][5]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses if present and easy to

do.[2][3] Continue rinsing.[2][3][4]

H335: May cause respiratory irritation.[4][5][6]
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[5]

H317: May cause an allergic skin reaction.[6]
P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[2]

Part 3: Scientific Integrity — Safe Handling &
Storage Protocols
Reactivity Profile & Mechanism
Understanding the reactivity is crucial for safety.

Terminal Alkyne Sensitivity: While generally stable, terminal alkynes can form explosive

acetylides with heavy metals (Silver, Copper, Mercury) under basic conditions [1].

Protocol: Do not use metal spatulas (unless stainless steel) or store in containers with

metal-lined caps.

Aldehyde Oxidation: Benzaldehydes autoxidize to benzoic acids upon prolonged exposure to

air.

Protocol: Store under an inert atmosphere (Nitrogen or Argon).
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Storage Conditions
Temperature: 2–8 °C (Refrigerate).

Atmosphere: Inert gas (Argon preferred for long-term storage).

Container: Amber glass vial (protect from light) with a Teflon-lined cap.

Experimental Workflow: Synthesis & Handling
The following diagram illustrates the synthesis pathway (Propargylation) and the critical safety

decision tree for handling the product.

Start: 3-Hydroxy-5-methoxybenzaldehyde

Reaction: K2CO3 / DMF
(Exothermic)

Reagent: Propargyl Bromide
(Lachrymator/Flammable)

Dropwise Addition Workup: Extraction & Drying Product: 3-Methoxy-5-(prop-2-yn-1-yloxy)benzaldehyde Safety Check:
Is Heavy Metal Present?

Storage:
Inert Gas, 4°CNo (Safe)

Disposal:
Halogenated Waste

Yes (Risk of Acetylides)

Click to download full resolution via product page

Caption: Synthesis workflow and safety decision tree for handling propargyl-benzaldehyde

derivatives.

Part 4: Emergency Control Measures
First Aid Protocols

Inhalation: Move victim to fresh air.[2][3][4] If breathing is difficult, oxygen should be

administered by qualified personnel. Rationale: Aldehyde vapors can cause bronchial

spasms.

Skin Contact: Wash with polyethylene glycol 400 (if available) or soap and water. Rationale:

Lipophilic aromatic ethers adhere to skin; PEG helps solubilize.

Eye Contact: Flush with water for 15 minutes, lifting eyelids.[2][3] Consult an

ophthalmologist.
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Fire-Fighting Measures
Extinguishing Media: Carbon dioxide (

), dry chemical powder, or alcohol-resistant foam.

Specific Hazards:

Combustion generates Carbon Monoxide (CO).

Explosion Risk: Fine dust dispersed in air in sufficient concentrations, and in the presence

of an ignition source, is a potential dust explosion hazard.[6]

Part 5: Toxicological & Ecological Insight
(QSAR/Read-Across)
Since specific toxicological data for the 3,5-isomer is absent, data is extrapolated from Vanillin

(4-hydroxy-3-methoxybenzaldehyde) and Propargyl alcohol.

Toxicological Profile (Predicted)
Endpoint Predicted Value/Effect Basis (Analog)

Acute Oral Toxicity (

)
> 2000 mg/kg (Rat)

Based on

methoxybenzaldehyde analogs

[2].[1]

Sensitization Positive (Skin)
Aldehydes are structural alerts

for sensitization.

Mutagenicity Negative (Ames Test)
Simple benzaldehydes are

generally non-mutagenic.

Carcinogenicity Not Classified No alerts in structural class.

Ecological Impact
Biodegradability: Expected to be readily biodegradable.
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Aquatic Toxicity: Harmful to aquatic life with long-lasting effects (Category 3). Rationale:

Propargyl ethers can exhibit higher aquatic toxicity than simple ethers.

Part 6: References
Bretherick, L. (2017). Bretherick's Handbook of Reactive Chemical Hazards. Elsevier.

(Reference for Acetylide hazards).

European Chemicals Agency (ECHA). (2023). Registration Dossier: 3-

Methoxybenzaldehyde. [Link]

PubChem. (2024). Compound Summary: 3-Methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde

(Analog). [Link]

Disclaimer:This document is a technical guide created for research purposes. It assumes the

user is a trained professional. While every effort has been made to ensure accuracy based on

Structure-Activity Relationships (SAR), the physical properties and hazards should be treated

as estimates in the absence of experimental data for this specific isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12537471/docs#technical-guide-predictive-sds-3-
methoxy-5-prop-2-yn-1-yloxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12537471/docs#technical-guide-predictive-sds-3-methoxy-5-prop-2-yn-1-yloxy-benzaldehyde
https://www.benchchem.com/product/b12537471/docs#technical-guide-predictive-sds-3-methoxy-5-prop-2-yn-1-yloxy-benzaldehyde
https://www.benchchem.com/product/b12537471?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12537471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

